Cas no 1823813-43-9 (2-(3-Fluoro-2-methylphenyl)propanenitrile)

• Product Name: 2-(3-Fluoro-2-methylphenyl)propanenitrile
• CAS No: 1823813-43-9
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 6196866
• PubChem ID: 130134996
• Update Time: 2025-10-27

2-(3-Fluoro-2-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methylphenyl)propanenitrile
• EN300-1849307
• 1823813-43-9
• 2-(3-Fluoro-2-methylphenyl)propanenitrile

• Inchi： 1S/C10H10FN/c1-7(6-12)9-4-3-5-10(11)8(9)2/h3-5,7H,1-2H3
• InChI Key： AOQRLDSDMZSGDY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(C#N)C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3-Fluoro-2-methylphenyl)propanenitrile

Comprehensive Overview of 2-(3-Fluoro-2-methylphenyl)propanenitrile (CAS No. 1823813-43-9)

2-(3-Fluoro-2-methylphenyl)propanenitrile (CAS No. 1823813-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its fluoro and methyl substituents, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural versatility and compatibility with modern cross-coupling reactions and catalysis techniques.

The compound's molecular structure, featuring a phenyl ring with a fluorine atom at the 3-position and a methyl group at the 2-position, contributes to its stability and reactivity. Such attributes are critical for applications in drug discovery, where nitrile-containing compounds are often used as precursors for heterocycles or bioactive molecules. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties in lead compounds, a hot topic in medicinal chemistry.

In the context of green chemistry, 2-(3-Fluoro-2-methylphenyl)propanenitrile aligns with the demand for sustainable synthetic routes. Its compatibility with microwave-assisted synthesis and flow chemistry—two trending methodologies—enhances its appeal. These techniques reduce reaction times and waste, addressing environmental concerns while maintaining high yields. This synergy between efficiency and sustainability is a key driver behind its growing adoption in fine chemical production.

From an analytical perspective, the compound's spectroscopic fingerprints (e.g., NMR, IR) are well-documented, facilitating its identification and purity assessment. Quality control protocols often emphasize the importance of HPLC and GC-MS for batch consistency, especially in GMP-compliant manufacturing. Such rigor ensures compliance with regulatory standards, a priority for industries targeting global markets.

Emerging trends in precision agriculture have also spotlighted 2-(3-Fluoro-2-methylphenyl)propanenitrile as a potential building block for crop protection agents. Its structural motifs are being investigated for designing novel pesticides with improved selectivity and lower environmental impact. This aligns with the broader shift toward bio-based solutions and reduced chemical footprints in farming practices.

For researchers sourcing this compound, factors like supplier reliability, batch-to-batch consistency, and scalability are paramount. Databases such as Reaxys and SciFinder frequently index its synthetic pathways, while patent literature reveals its applications in proprietary formulations. As the demand for high-value intermediates rises, CAS No. 1823813-43-9 remains a compound of strategic interest across multiple sectors.

In summary, 2-(3-Fluoro-2-methylphenyl)propanenitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to life sciences, materials research, and sustainable technologies underscores its multidisciplinary appeal. Future developments will likely focus on expanding its utility through catalytic transformations and derivatization strategies, further solidifying its role in industrial and academic settings.